![molecular formula C26H35NO4S2 B8313329 5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-isopropyl-2-[2-(4-methylthiazol-2-yl)ethyl]-3H-pyran-6-one](/img/structure/B8313329.png)
5-[2-tert-butyl-4-(hydroxymethyl)-5-methyl-phenyl]sulfanyl-4-hydroxy-2-isopropyl-2-[2-(4-methylthiazol-2-yl)ethyl]-3H-pyran-6-one
Cat. No. B8313329
M. Wt: 489.7 g/mol
InChI Key: DCXYWZRFMJWRDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06852711B2
Procedure details
The title compound was prepared according to General Method 16a using 4-hydroxy-6-isopropyl-6-[2-(4-methyl-thiazol-2-yl)-ethyl]-5,6-dihydro-pyran-2-one (Example E-6; 0.33 g, 1.2 mmol), toluene-4-thiosulfonic acid S-(2-tert-butyl-4-hydroxymethyl-5-methyl-phenyl)ester (Example BB-2; 0.51 g, 1.4 mmol), potassium carbonate (0.48 g, 3.5 mmol), and DMF (5 mL). The product was chromatographed on silica gel, eluting with 5% MeOH in CH2Cl2, to give the title compound, mp 98-100° C.
Name
4-hydroxy-6-isopropyl-6-[2-(4-methyl-thiazol-2-yl)-ethyl]-5,6-dihydro-pyran-2-one
Quantity
0.33 g
Type
reactant
Reaction Step One
Quantity
0.51 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH2:7][C:6]([CH:16]([CH3:18])[CH3:17])([CH2:8][CH2:9][C:10]2[S:11][CH:12]=[C:13]([CH3:15])[N:14]=2)[O:5][C:4](=[O:19])[CH:3]=1.[C:20]([C:24]1[CH:29]=[C:28]([CH2:30][OH:31])[C:27]([CH3:32])=[CH:26][C:25]=1[S:33]S(C1C=CC(C)=CC=1)(=O)=O)([CH3:23])([CH3:22])[CH3:21].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C>[C:20]([C:24]1[CH:29]=[C:28]([CH2:30][OH:31])[C:27]([CH3:32])=[CH:26][C:25]=1[S:33][C:3]1[C:4](=[O:19])[O:5][C:6]([CH:16]([CH3:17])[CH3:18])([CH2:8][CH2:9][C:10]2[S:11][CH:12]=[C:13]([CH3:15])[N:14]=2)[CH2:7][C:2]=1[OH:1])([CH3:23])([CH3:22])[CH3:21] |f:2.3.4|
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Inputs
Step One
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Name
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4-hydroxy-6-isopropyl-6-[2-(4-methyl-thiazol-2-yl)-ethyl]-5,6-dihydro-pyran-2-one
|
|
Quantity
|
0.33 g
|
|
Type
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reactant
|
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Smiles
|
OC1=CC(OC(C1)(CCC=1SC=C(N1)C)C(C)C)=O
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Step Two
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Name
|
|
|
Quantity
|
0.51 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C1=C(C=C(C(=C1)CO)C)SS(=O)(=O)C1=CC=C(C=C1)C
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Step Three
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Name
|
|
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Quantity
|
0.48 g
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
Step Four
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
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solvent
|
|
Smiles
|
CN(C)C=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The title compound was prepared
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was chromatographed on silica gel
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with 5% MeOH in CH2Cl2
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
C(C)(C)(C)C1=C(C=C(C(=C1)CO)C)SC=1C(OC(CC1O)(CCC=1SC=C(N1)C)C(C)C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
